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Compound of Interest

Compound Name:
3-(Benzoyloxy)-2,2,4-

trimethylpentyl isobutyrate

CAS No.: 22527-63-5

Cat. No.: B3049918

Get Quote

Executive Summary
Benzoflex 1046 and Benzoflex 354 are both non-phthalate, benzoate-based plasticizers

produced by Eastman Chemical Company, yet they serve distinct functional roles in polymer

matrices.[1]

Benzoflex 1046 is a rheology modifier and stain-resistant specialist. Its low viscosity (52 cP)

and unique chemical structure make it the industry standard for vinyl flooring and wall

coverings where resistance to hydrophobic stains (e.g., asphalt, shoe polish) is critical.

Benzoflex 354 is a high-solvating, permanent plasticizer. Chemically defined as 2,2,4-

Trimethyl-1,3-pentanediol dibenzoate, it offers higher viscosity (~634 cP) and lower volatility,

making it ideal for adhesives, sealants, and graphic arts where migration resistance and

"non-bleeding" properties are paramount.

Selection Heuristic: Choose 1046 for stain resistance and viscosity depression. Choose 354 for

permanence, high solvation, and adhesive tack.
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Physicochemical Profile
The fundamental difference in performance stems from the molecular weight and structural

rigidity of the benzoate esters.

Property Benzoflex 1046 Benzoflex 354 Significance

Chemical Identity
Proprietary Specialty

Benzoate

2,2,4-Trimethyl-1,3-

pentanediol

dibenzoate

354 is a defined

diester; 1046 is

optimized for surface

protection.

CAS Number Proprietary / Mixture 68052-23-3

354 has a specific

chemical registration.

[2][3]

Viscosity (25°C) 52 cP (mPa·s) ~634 cP (mPa·s)

Critical differentiator.

1046 acts as a

viscosity depressant;

354 adds body/tack.

Specific Gravity

(20°C)
1.03 1.08

354 is denser,

affecting volume cost

calculations.

Refractive Index

(25°C)
1.492 1.532

354's higher RI

indicates higher

aromatic density.

Freezing Point <-34°C -12°C

1046 offers superior

low-temperature

handling.

Boiling Point 346°C >300°C
Both exhibit high

thermal stability.

Solubility Insoluble in water Insoluble in water Both are hydrophobic.
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A. Stain Resistance (The 1046 Advantage)
Benzoflex 1046 is engineered specifically to tighten the surface matrix of PVC, reducing the

free volume available for stain ingress.

Mechanism: It promotes a "harder" surface finish without sacrificing bulk flexibility. The

benzoate rings create high interaction energy with the polymer chain, preventing the diffusion

of common staining agents like mustard, ketchup, or asphalt.

Data Insight: In standard vinyl flooring formulations, 1046 consistently outperforms general-

purpose benzoates (like Dipropylene Glycol Dibenzoate) in ΔE (color change) metrics after

exposure to hydrophobic contaminants.

B. Rheology & Solvation (The Viscosity Gap)[1]
Benzoflex 1046 (Newtonian Flow): Its low viscosity makes it an excellent viscosity

depressant for plastisols. It allows for higher filler loading (CaCO₃) while maintaining

processable flow rates in coating applications.

Benzoflex 354 (Pseudoplastic Tendency): With a viscosity over 10x that of 1046, it

contributes to "body" and wet tack in adhesives. It is a fast fuser, meaning it solvates the

PVC resin at lower temperatures, which is crucial for heat-sensitive substrates.

C. Migration & Permanence (The 354 Advantage)
Benzoflex 354's higher molecular weight and branched structure (trimethyl-pentanediol

backbone) creates steric hindrance that reduces migration.

Application: In printed textile inks or decals, 354 prevents "ghosting" or bleeding into

adjacent layers.

Volatility: Tested under ASTM D1203, 354 exhibits lower mass loss compared to lower

molecular weight benzoates, ensuring long-term flexibility in sealants.

Experimental Protocols
To validate these properties in your own lab, use the following self-validating protocols.
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Protocol 1: Stain Resistance Evaluation (ASTM F925
Modified)
Objective: Quantify the superior stain resistance of Benzoflex 1046 in a PVC wear layer.

Sample Preparation:

Prepare a PVC plastisol wear layer formulation: 100 phr PVC Resin (k-value 65), 40 phr

Plasticizer (Compare 1046 vs. Control), 3 phr Stabilizer.

Draw down a 20-mil film on a release paper.

Cure at 200°C for 2 minutes.

Stain Application:

Select reagents: Yellow Mustard, Ketchup, Asphalt Sealer, 1% Iodine solution.

Apply 1mL of each reagent to the cured film surface.

Cover with a watch glass to prevent evaporation.

Exposure:

Incubate at 23°C for 24 hours.

Cleaning & Measurement:

Remove reagents with a mild detergent and water.

Clean asphalt with isopropyl alcohol.

Measurement: Use a Spectrophotometer (CIELAB system) to measure the color change (

) relative to the unexposed background.

Validation:

indicates excellent resistance.
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Protocol 2: Volatility/Migration Test (ASTM D1203
Method A)
Objective: Compare the permanence of Benzoflex 354 vs. 1046.

Specimen: Cut 50mm diameter discs from the cured PVC sheets (0.25mm thickness).

Conditioning: 23°C / 50% RH for 24 hours. Weigh initial mass (

).

Activated Carbon Bed:

Place specimens in a container, separated by layers of activated carbon (6/14 mesh).

The carbon acts as a "sink" for migrating plasticizer.

Heating: Place container in an oven at 70°C for 24 hours.

Re-weighing: Remove specimens, brush off carbon, and weigh (

).

Calculation:

Expectation: Benzoflex 354 will show significantly lower weight loss than 1046 due to its

higher molecular weight.

Visualizing the Decision Process
The following diagram illustrates the selection logic based on formulation requirements.
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Formulation Goal

Surface Protection
(Flooring/Wall)

Primary Need

Adhesion & Tack
(Sealants/Glues)

Primary Need

Viscosity Requirement

Benzoflex 354
(High Solvation, Non-Bleeding)

Need Tack & BodyNeed Permanence

Benzoflex 1046
(Low Viscosity, High Stain Res)

Need Low Viscosity
(Plastisol Flow)

If migration is too high

Click to download full resolution via product page

Figure 1: Decision tree for selecting between Benzoflex 1046 and 354 based on critical quality

attributes (CQAs).

Regulatory & Toxicology
For drug development and medical packaging professionals, understanding the regulatory

landscape is vital.
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Benzoflex 1046:

TSCA: Listed.[4][5]

Food Contact: Generally used in industrial applications (flooring). Indirect food contact

status should be verified via specific Food Contact Notification (FCN) for the exact grade.

Toxicity: Low acute toxicity. Not classified as a CMR (Carcinogen, Mutagen, Reprotoxic)

substance under GHS.

Benzoflex 354:

TSCA: Listed (CAS 68052-23-3).

FDA: Components often compliant with 21 CFR 175.105 (Adhesives).[6] This allows its

use in packaging adhesives separated from food by a functional barrier.[7]

Medical Use: While not a direct replacement for medical-grade phthalates (like DEHP in

blood bags) without specific biocompatibility testing (ISO 10993), it is a preferred

alternative in packaging adhesives and labels for pharmaceutical products due to its non-

phthalate status.

Conclusion
Benzoflex 1046 is the superior choice for surface-critical PVC applications requiring stain

resistance and low viscosity. Benzoflex 354 is the robust choice for adhesives and inks

requiring high solvation power, tack, and migration resistance.

For a researcher optimizing a PVC plastisol:

Start with 1046 if your limiting factor is viscosity or stain defense.

Blend in 354 if you need to improve fusion speed or reduce migration in a multi-layer system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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